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Compound of Interest

Compound Name: Galnac-4S, NA

CAS No.: 157296-97-4

Cat. No.: B130262 Get Quote

Executive Summary & Hazard Assessment
GalNAc-4S, Sodium Salt is a sulfated monosaccharide derivative commonly used as a

reference standard in glycobiology and chondroitin sulfate research.

Safety Profile: According to current GHS (Globally Harmonized System) and OSHA Hazard

Communication Standards, this substance is classified as Non-Hazardous. It is not a P-listed or

U-listed waste under RCRA (Resource Conservation and Recovery Act).

However, professional laboratory standards dictate that it be handled with specific protocols to

prevent environmental accumulation, drain clogging, or confusion with hazardous materials.

Physicochemical Properties & Waste Classification
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Property Data

Molecular Formula C₈H₁₄NNaO₉S

Molecular Weight 323.25 g/mol

Solubility Highly soluble in water; Hygroscopic

RCRA Status Non-Hazardous (Not Listed)

Bioaccumulation Low (Biodegradable)

Storage -20°C (Desiccated)

Pre-Disposal Assessment: The "Chain of Custody"
Before disposal, you must categorize the waste based on its experimental context. The

chemical itself is benign, but its application dictates the disposal route.

Causality of Disposal Choice
Why segregate? While GalNAc-4S is non-toxic, custodial staff cannot distinguish white

chemical powder from hazardous toxins. Therefore, it must never be disposed of in regular

trash bins.

Why pH adjust? Sulfated sugars in solution can be slightly acidic; verifying pH prevents

damage to plumbing infrastructure.

Disposal Decision Matrix (Visualized)
The following workflow illustrates the logical path for determining the correct disposal method.
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Waste Generation: GalNAc-4S

Is it contaminated with
biologicals (cells, virus)?

YES: Biohazard Stream

Yes

NO: Chemical Stream

No

Step 1: Chemical Disinfection
(10% Bleach) or Autoclave

Step 2: Red Biohazard Bin

Physical State?

Solid (Powder/Residue)

Solid

Liquid (Aqueous Solution)

Liquid

Step 1: Double Bag/Seal
in Clear Plastic

Step 2: Label 'Non-Hazardous
Chemical Waste'

Step 3: Handover to EHS
(Do NOT use regular trash)

Does facility permit
drain disposal of salts?

YES NO

Dilute 1:20 with water
Flush down sanitary sewer

Collect in Carboy
Label 'Non-Haz Aqueous Salts'

Click to download full resolution via product page
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Caption: Logical decision tree for GalNAc-4S waste streams. Always prioritize biological

decontamination if the reagent was used in cell culture.

Detailed Operational Protocols
Protocol A: Disposal of Pure Solid Reagent (Expired or
Excess)
Context: You have a vial of expired GalNAc-4S powder. Mechanism: Segregation prevents

"unknown white powder" alarms.

Containment: Keep the material in its original vial if possible. If the vial is broken, sweep the

powder into a high-density polyethylene (HDPE) bag.

Labeling: Deface the original commercial label. Apply a new label reading:

Content: N-Acetyl-D-galactosamine-4-sulfate Na Salt[1][2]

Hazard:[3][4] Non-Hazardous / Non-RCRA

Secondary Containment: Place the labeled container into your lab's dedicated "Non-

Hazardous Chemical Waste" box.

Handover: Schedule pickup with your facility's EHS (Environmental Health & Safety) team.

Critical Note: Do not throw in the regular trash unless explicitly authorized by your facility's

waste management officer.

Protocol B: Disposal of Aqueous Solutions
(Buffers/Reactions)
Context: Leftover buffer containing GalNAc-4S after an enzymatic assay. Mechanism: Dilution

and dispersion.

Check Regulations: Verify if your local municipality allows the discharge of dilute salt/sugar

solutions. (Most do for this compound).

Dilution:
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Run the cold water tap.

Slowly pour the solution into the sink drain.

Ratio: Flush with at least 20 volumes of water for every 1 volume of waste.

Rinsing: Triple-rinse the empty container with water; the rinsate can also go down the drain.

Container Disposal: Deface the label of the empty container and recycle it (if glass/plastic) or

place it in the trash.

Protocol C: Spills & Emergency Cleanup
Context: You dropped a 500mg vial, and powder is scattered on the bench.

PPE: Wear nitrile gloves and safety glasses. (Respiratory protection is only needed if large

dust clouds are generated, which is rare for this salt).

Dry Clean-Up:

Do not wet the powder initially (it will become sticky/tacky).

Use a brush and dustpan or a dry paper towel to sweep up the bulk solid.

Final Wipe: Wipe the surface with a damp paper towel to remove residue.

Disposal: Place all cleanup materials (towels, gloves) into a sealable bag and dispose of as

solid chemical waste (Protocol A).

Scientific Rationale & Troubleshooting
Why is it "Non-Hazardous"?
GalNAc-4S is a sulfated derivative of N-acetylgalactosamine, a naturally occurring sugar found

in the human body (e.g., in chondroitin sulfate proteoglycans). It lacks the functional groups

associated with toxicity (heavy metals, cyanides, alkylating agents).

Self-Validation: You can verify this by checking the pH of a 1% solution. It should be near

neutral (pH 6.0–7.5), confirming it is not a corrosive hazard.
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Common Pitfalls
The "Biohazard" Confusion: If you added GalNAc-4S to a cell culture dish, the waste is now

Biohazardous (Category A or B depending on the cells). The chemical status is overridden by

the biological risk. You must autoclave or bleach the waste.

Hygroscopicity: The sodium salt attracts water. If left open, the powder will turn into a sticky

gum. This does not change the disposal method but makes physical handling difficult.

Dissolve sticky residue in warm water for drain disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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